Cas no 17988-79-3 (Tetrasiloxane,3,5-bis(chloromethyl)-1,1,1,3,5,7,7,7-octamethyl-)

• Product Name: Tetrasiloxane,3,5-bis(chloromethyl)-1,1,1,3,5,7,7,7-octamethyl-
• CAS No: 17988-79-3
• MF: C₁₀H₂₈Cl₂O₃Si₄
• MW: 379.575525283813
• MDL: MFCD01320930
• CID: 122697
• PubChem ID: 12464947
• Update Time: 2025-08-05

Tetrasiloxane,3,5-bis(chloromethyl)-1,1,1,3,5,7,7,7-octamethyl- Chemical and Physical Properties

Names and Identifiers

• Tetrasiloxane,3,5-bis(chloromethyl)-1,1,1,3,5,7,7,7-octamethyl-
• 3,5-BIS(CHLOROMETHYL)OCTAMETHYLTETRASILOXANE
• 3,5-Bis(chloromethyl)-1,1,1,3,5,7,7,7-octamethyltetrasiloxane
• 3,5-Bis-chlormethyl-1,1,1,3,5,7,7,7-octamethyl-tetrasiloxan
• 3,5-bis-chloromethyl-1,1,1,3,5,7,7,7-octamethyl-tetrasiloxane
• AG-E-30132
• CTK4D7418
• MFCD01320930
• DTXSID40499318
• 3,5-Bis(Chloromethyl)Ctamethyltetrasiloxane
• Tetrasiloxane, 3,5-bis(chloromethyl)-1,1,1,3,5,7,7,7-octamethyl-
• 17988-79-3
• 3,5-bis-(Chloromethyl)octamethyltetrasiloxane
• 3,5-bis-(chloromethyl)-1,1,1,3,5,7,7,7-octamethyl-tetrasiloxane
• chloromethyl-(chloromethyl-methyl-trimethylsilyloxysilyl)oxy-methyl-trimethylsilyloxysilane
• SCHEMBL2528550

• MDL： MFCD01320930
• Inchi： 1S/C10H28Cl2O3Si4/c1-16(2,3)13-18(7,9-11)15-19(8,10-12)14-17(4,5)6/h9-10H2,1-8H3
• InChI Key： BDWODYLFPWOQIW-UHFFFAOYSA-N
• SMILES： ClC[Si](C)(O[Si](C)(C)C)O[Si](C)(CCl)O[Si](C)(C)C

Computed Properties

• Exact Mass: 378.04934
• Monoisotopic Mass: 378.0492563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.006
• Melting Point: -77°C
• Boiling Point: 128°C/10mmHg
• Refractive Index: 1.4210
• PSA: 27.69
• LogP: 5.24260

Tetrasiloxane,3,5-bis(chloromethyl)-1,1,1,3,5,7,7,7-octamethyl- Security Information

• TSCA：No

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes